Cas no 1147557-98-9 (6-(Benzyloxy)-2-azaspiro[3.3]heptane)
6-(Benzyloxy)-2-azaspiro[3.3]heptane Chemical and Physical Properties
Names and Identifiers
-
- 6-Benzyloxy-2-azaspiro[3.3]heptane
- 6-(benzyloxy)-2-azaspiro[3.3]heptane
- 6-(benzyloxy)-2-azaspiro[3.3]heptane hydrochloride
- Benzyloxy)-2-azaspiro[3.3]heptane
- 6-benzyloxy-2-aza-spiro[3.3]heptane
- 6-(Benzyloxy)-2-azaspiro[3.3]heptane
-
- MDL: MFCD22571635
- Inchi: 1S/C13H17NO/c1-2-4-11(5-3-1)8-15-12-6-13(7-12)9-14-10-13/h1-5,12,14H,6-10H2
- InChI Key: DZYPAQIYPIBEFQ-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1CC2(CNC2)C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 211
- Topological Polar Surface Area: 21.3
6-(Benzyloxy)-2-azaspiro[3.3]heptane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM205143-1g |
6-(Benzyloxy)-2-azaspiro[3.3]heptane |
1147557-98-9 | 95% | 1g |
$1823 | 2021-08-04 | |
| Chemenu | CM205143-1g |
6-(Benzyloxy)-2-azaspiro[3.3]heptane |
1147557-98-9 | 95% | 1g |
$1936 | 2023-11-24 | |
| eNovation Chemicals LLC | Y0992256-1g |
6-(benzyloxy)-2-azaspiro[3.3]heptane |
1147557-98-9 | 95% | 1g |
$1800 | 2024-08-02 | |
| Enamine | EN300-6762569-0.05g |
6-(benzyloxy)-2-azaspiro[3.3]heptane |
1147557-98-9 | 95.0% | 0.05g |
$816.0 | 2025-03-13 | |
| Enamine | EN300-6762569-0.1g |
6-(benzyloxy)-2-azaspiro[3.3]heptane |
1147557-98-9 | 95.0% | 0.1g |
$855.0 | 2025-03-13 | |
| Enamine | EN300-6762569-0.25g |
6-(benzyloxy)-2-azaspiro[3.3]heptane |
1147557-98-9 | 95.0% | 0.25g |
$893.0 | 2025-03-13 | |
| Enamine | EN300-6762569-0.5g |
6-(benzyloxy)-2-azaspiro[3.3]heptane |
1147557-98-9 | 95.0% | 0.5g |
$933.0 | 2025-03-13 | |
| Enamine | EN300-6762569-1.0g |
6-(benzyloxy)-2-azaspiro[3.3]heptane |
1147557-98-9 | 95.0% | 1.0g |
$971.0 | 2025-03-13 | |
| Enamine | EN300-6762569-2.5g |
6-(benzyloxy)-2-azaspiro[3.3]heptane |
1147557-98-9 | 95.0% | 2.5g |
$1903.0 | 2025-03-13 | |
| Enamine | EN300-6762569-5.0g |
6-(benzyloxy)-2-azaspiro[3.3]heptane |
1147557-98-9 | 95.0% | 5.0g |
$2816.0 | 2025-03-13 |
6-(Benzyloxy)-2-azaspiro[3.3]heptane Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on 6-(Benzyloxy)-2-azaspiro[3.3]heptane
Comprehensive Overview of 6-(Benzyloxy)-2-azaspiro[3.3]heptane (CAS No. 1147557-98-9)
6-(Benzyloxy)-2-azaspiro[3.3]heptane (CAS No. 1147557-98-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique spirocyclic structure and potential applications in drug discovery. This compound belongs to the class of aza-spirocyclic derivatives, which are increasingly explored for their role in modulating biological targets. The presence of a benzyloxy group enhances its versatility, making it a valuable intermediate in synthetic chemistry.
In recent years, the demand for spirocyclic compounds like 6-(Benzyloxy)-2-azaspiro[3.3]heptane has surged, driven by their utility in designing novel therapeutics. Researchers are particularly interested in its potential to act as a scaffold for kinase inhibitors or GPCR modulators, aligning with trends in precision medicine. The compound's CAS No. 1147557-98-9 is frequently searched in databases such as PubChem and Reaxys, reflecting its relevance in academic and industrial settings.
The synthesis of 6-(Benzyloxy)-2-azaspiro[3.3]heptane involves multi-step organic reactions, often starting from readily available precursors like spiro[3.3]heptane-2-amine. Its benzyl-protected oxygen moiety offers stability during reactions, a feature highly valued in medicinal chemistry. This compound's logP and solubility profiles are also critical parameters for researchers optimizing drug-like properties, a topic frequently discussed in forums and publications.
From an SEO perspective, keywords such as "aza-spirocyclic synthesis," "benzyloxy spiro compound applications," and "CAS 1147557-98-9 supplier" are commonly queried, indicating market interest. The compound's role in fragment-based drug design (FBDD) and covalent inhibitor development further elevates its profile. Notably, its structural similarity to bioactive molecules has led to collaborations between academia and biotech firms.
Environmental and regulatory considerations for 6-(Benzyloxy)-2-azaspiro[3.3]heptane are minimal, as it is not classified under hazardous categories. This aligns with the growing emphasis on green chemistry and sustainable practices in chemical manufacturing. Analytical techniques like HPLC and NMR are routinely employed to ensure purity, a detail often highlighted in procurement inquiries.
In summary, 6-(Benzyloxy)-2-azaspiro[3.3]heptane (CAS No. 1147557-98-9) represents a cutting-edge tool for researchers exploring next-generation therapeutics. Its combination of structural novelty and functional adaptability ensures its continued prominence in scientific literature and commercial catalogs alike.
1147557-98-9 (6-(Benzyloxy)-2-azaspiro[3.3]heptane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)